2,8-Dimethyl-3-indolizinecarbothialdehyde

• Molecular Formula: C11H11NS
• Molecular Weight: 189.28 g/mol
• IUPAC Name: 2,8-dimethylindolizine-3-carbothialdehyde
• InChI: InChI=1S/C11H11NS/c1-8-4-3-5-12-10(8)6-9(2)11(12)7-13/h3-7H,1-2H3
• InChI Key: DGNGNHPIQQYWOP-UHFFFAOYSA-N
• SMILES: CC1=CC=CN2C1=CC(=C2C=S)C

Description

2,8-Dimethyl-3-indolizinecarbothialdehyde, also known as DMICT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DMICT is a yellowish crystalline powder that is soluble in organic solvents, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2,8-Dimethyl-3-indolizinecarbothialdehyde is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. 2,8-Dimethyl-3-indolizinecarbothialdehyde has also been shown to inhibit the replication of certain viruses, such as the hepatitis C virus.
Biochemical and Physiological Effects:
2,8-Dimethyl-3-indolizinecarbothialdehyde has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of cell cycle arrest, and the activation of caspases. 2,8-Dimethyl-3-indolizinecarbothialdehyde has also been shown to reduce the expression of certain proteins involved in cancer cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of 2,8-Dimethyl-3-indolizinecarbothialdehyde is its potential as a lead compound for the development of new anticancer and antiviral drugs. 2,8-Dimethyl-3-indolizinecarbothialdehyde also has a relatively simple structure, which makes it easy to synthesize and modify. However, one of the limitations of 2,8-Dimethyl-3-indolizinecarbothialdehyde is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2,8-Dimethyl-3-indolizinecarbothialdehyde. One direction is the development of more efficient synthesis methods for 2,8-Dimethyl-3-indolizinecarbothialdehyde and its derivatives. Another direction is the investigation of the structure-activity relationship of 2,8-Dimethyl-3-indolizinecarbothialdehyde and its analogs to identify compounds with improved anticancer and antiviral activities. Additionally, the use of 2,8-Dimethyl-3-indolizinecarbothialdehyde as a fluorescent probe for the detection of metal ions could be further explored. Finally, the potential of 2,8-Dimethyl-3-indolizinecarbothialdehyde as a therapeutic agent for other diseases, such as Alzheimer's disease, could be investigated.

Synthesis Methods

The synthesis of 2,8-Dimethyl-3-indolizinecarbothialdehyde has been achieved using different methods, including the reaction of 2,8-dimethyl-3-indolizinecarbaldehyde with thiourea in the presence of a catalyst, and the reaction of 2,8-dimethyl-3-indolizinecarbaldehyde with thiosemicarbazide. The yield of 2,8-Dimethyl-3-indolizinecarbothialdehyde varies depending on the method used, and the purity of the compound can be improved by recrystallization.

Scientific Research Applications

2,8-Dimethyl-3-indolizinecarbothialdehyde has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, 2,8-Dimethyl-3-indolizinecarbothialdehyde has been investigated for its anticancer and antiviral activities. In organic synthesis, 2,8-Dimethyl-3-indolizinecarbothialdehyde has been used as a building block for the synthesis of other compounds. In material science, 2,8-Dimethyl-3-indolizinecarbothialdehyde has been used as a fluorescent probe for the detection of metal ions.